Cas no 7767-85-3 ( )

• Product name: &nbsp
• CAS No: 7767-85-3
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 882760
• PubChem ID: 276698

  Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-4-(3-sulfanylpropyl)-1,4-dihydropyrazol-5-one
• 4-(3-Mercapto-propyl)-3-phenyl-pyrazolon-5
• 4-(3-mercapto-propyl)-5-phenyl-1,2-dihydro-pyrazol-3-one
• 5-phenyl-4-(3-sulfanylpropyl)-2,4-dihydro-3h-pyrazol-3-one
• AC1L5KDR
• AC1Q6LN4
• AG-J-26350
• AR-1G9406
• CTK5E4764
• NSC125009
• 7767-85-3
• NSC-125009
• DTXSID60298648
• 4-(3-Mercaptopropyl)-3-phenyl-1H-pyrazol-5(4H)-one
•  

• Inchi： InChI=1S/C12H14N2OS/c15-12-10(7-4-8-16)11(13-14-12)9-5-2-1-3-6-9/h1-3,5-6,10,16H,4,7-8H2,(H,14,15)
• InChI Key： BQSYIMJSEIBWQD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NNC(=O)C2CCCS

Computed Properties

• Exact Mass: 234.08282
• Monoisotopic Mass: 234.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 41.46
• LogP: 1.61110